Cas no 24205-61-6 ((3S)-2,3,4,7,8,8aβ-Hexahydro-4β-hydroxy-3,8β-bis(hydroxymethyl)-8-methyl-1H-3aα,7α-methanoazulene-6-carboxylic acid)

• Product Name: (3S)-2,3,4,7,8,8aβ-Hexahydro-4β-hydroxy-3,8β-bis(hydroxymethyl)-8-methyl-1H-3aα,7α-methanoazulene-6-carboxylic acid
• CAS No: 24205-61-6
• MF: C₁₅H₂₂O₅
• MW: 282.332185268402
• CID: 278987
• Update Time: 2024-02-29

(3S)-2,3,4,7,8,8aβ-Hexahydro-4β-hydroxy-3,8β-bis(hydroxymethyl)-8-methyl-1H-3aα,7α-methanoazulene-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-3a,7-Methanoazulene-6-carboxylicacid, 2,3,4,7,8,8a-hexahydro-4-hydroxy-3,8-bis(hydroxymethyl)-8-methyl-,(3S,3aS,4S,7R,8S,8aS)- (9CI)
• (3S)-2,3,4,7,8,8aβ-Hexahydro-4β-hydroxy-3,8β-bis(hydroxymethyl)-8-methyl-1H-3aα,7α-methanoazulene-6-carboxylic acid
• 1H-3a,7-Methanoazulene-6-carboxylicacid, 2,3,4,7,8,8a-hexahydro-4-hydroxy-3,8-bis(hydroxymethyl)-8-methyl-,(3S,3aS,4S,7R,8S,8
• (+)-Epilaksholic acid
• 1H-3a,7-Methanoazulene-6-carboxylicacid, 2,3,4,7,8,8a-hexahydro-4-hydroxy-3,8-bis(hydroxymethyl)-8-methyl-, [3S-(3a,3aa,4b,7a,8b,8ab)]-
• 2bH-Cedr-8-en-15-oic acid, 10b,12,13-trihydroxy- (8CI)
• Epilaksholic acid (7CI)
• Epilaksholic acid
• CID 101297645
• 1H-3a,7-Methanoazulene-6-carboxylic acid, 2,3,4,7,8,8a-hexahydro-4-hydroxy-3,8-bis(hydroxymethyl)-8-methyl-, (3S,3aS,4S,7R,8S,8aS)-

• Inchi： 1S/C15H22O5/c1-14(7-17)10-5-15(8(6-16)2-3-11(14)15)12(18)4-9(10)13(19)20/h4,8,10-12,16-18H,2-3,5-7H2,1H3,(H,19,20)/t8-,10+,11+,12+,14-,15-/m1/s1
• InChI Key： VVTXGLJQEFDCQD-HNVNEDHRSA-N
• SMILES： O[C@H]1C=C(C(=O)O)[C@@H]2C[C@@]31[C@@H](CO)CC[C@H]3[C@]2(C)CO

Computed Properties

• Exact Mass: 282.147
• Monoisotopic Mass: 282.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cedrane and isocedrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Cedrane and isocedrane sesquiterpenoids